molecular formula C16H25NO4 B14149583 2,5-Methanoindan-4-methylamine, hexahydro-N-methyl-, maleate CAS No. 59177-76-3

2,5-Methanoindan-4-methylamine, hexahydro-N-methyl-, maleate

Cat. No.: B14149583
CAS No.: 59177-76-3
M. Wt: 295.37 g/mol
InChI Key: ALGSTNZPXIHUIG-BTJKTKAUSA-N
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Description

2,5-Methanoindan-4-methylamine, hexahydro-N-methyl-, maleate is a complex organic compound with a unique structure that includes a methanoindan ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Methanoindan-4-methylamine, hexahydro-N-methyl-, maleate typically involves multiple stepsThe reaction conditions often require specific catalysts and controlled environments to ensure the correct formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and advanced purification methods are employed to produce the compound on a commercial scale .

Chemical Reactions Analysis

Types of Reactions

2,5-Methanoindan-4-methylamine, hexahydro-N-methyl-, maleate undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions often involve specific temperatures, solvents, and catalysts to drive the reactions to completion .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound .

Scientific Research Applications

2,5-Methanoindan-4-methylamine, hexahydro-N-methyl-, maleate has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biological systems.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on various biological pathways.

    Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2,5-Methanoindan-4-methylamine, hexahydro-N-methyl-, maleate involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2,5-Methanoindan-4-methylamine, hexahydro-N-methyl-, maleate is unique due to its specific functional groups and the resulting chemical properties. Its distinct structure allows for unique interactions and applications that are not possible with similar compounds .

Properties

CAS No.

59177-76-3

Molecular Formula

C16H25NO4

Molecular Weight

295.37 g/mol

IUPAC Name

(Z)-but-2-enedioic acid;N-methyl-1-(7-tricyclo[4.3.1.03,8]decanyl)methanamine

InChI

InChI=1S/C12H21N.C4H4O4/c1-13-7-12-10-3-2-9-4-8(5-10)6-11(9)12;5-3(6)1-2-4(7)8/h8-13H,2-7H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-

InChI Key

ALGSTNZPXIHUIG-BTJKTKAUSA-N

Isomeric SMILES

CNCC1C2CCC3C1CC(C3)C2.C(=C\C(=O)O)\C(=O)O

Canonical SMILES

CNCC1C2CCC3C1CC(C3)C2.C(=CC(=O)O)C(=O)O

Origin of Product

United States

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